Cas no 2308485-01-8 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1R)-1-(pyridin-2-yl)ethylcarbamoyl}butanoic acid)
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1R)-1-(pyridin-2-yl)ethylcarbamoyl}butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1R)-1-(pyridin-2-yl)ethylcarbamoyl}butanoic acid
- 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(1R)-1-(pyridin-2-yl)ethyl]carbamoyl}butanoic acid
- 2308485-01-8
- EN300-1485264
-
- Inchi: 1S/C27H27N3O5/c1-17(23-12-6-7-15-28-23)29-26(33)24(13-14-25(31)32)30-27(34)35-16-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-12,15,17,22,24H,13-14,16H2,1H3,(H,29,33)(H,30,34)(H,31,32)/t17-,24?/m1/s1
- InChI Key: YGOLOWQCOBBFKT-BPNWFJGMSA-N
- SMILES: O(C(NC(C(N[C@H](C)C1C=CC=CN=1)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 473.19507097g/mol
- Monoisotopic Mass: 473.19507097g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 724
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 118Ų
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1R)-1-(pyridin-2-yl)ethylcarbamoyl}butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1485264-1.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(1R)-1-(pyridin-2-yl)ethyl]carbamoyl}butanoic acid |
2308485-01-8 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1485264-50mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(1R)-1-(pyridin-2-yl)ethyl]carbamoyl}butanoic acid |
2308485-01-8 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1485264-100mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(1R)-1-(pyridin-2-yl)ethyl]carbamoyl}butanoic acid |
2308485-01-8 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1485264-250mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(1R)-1-(pyridin-2-yl)ethyl]carbamoyl}butanoic acid |
2308485-01-8 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1485264-500mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(1R)-1-(pyridin-2-yl)ethyl]carbamoyl}butanoic acid |
2308485-01-8 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1485264-1000mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(1R)-1-(pyridin-2-yl)ethyl]carbamoyl}butanoic acid |
2308485-01-8 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1485264-2500mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(1R)-1-(pyridin-2-yl)ethyl]carbamoyl}butanoic acid |
2308485-01-8 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1485264-5000mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(1R)-1-(pyridin-2-yl)ethyl]carbamoyl}butanoic acid |
2308485-01-8 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1485264-10000mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(1R)-1-(pyridin-2-yl)ethyl]carbamoyl}butanoic acid |
2308485-01-8 | 10000mg |
$14487.0 | 2023-09-28 |
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1R)-1-(pyridin-2-yl)ethylcarbamoyl}butanoic acid Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1R)-1-(pyridin-2-yl)ethylcarbamoyl}butanoic acid
Comprehensive Analysis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1R)-1-(pyridin-2-yl)ethylcarbamoyl}butanoic acid (CAS No. 2308485-01-8)
In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1R)-1-(pyridin-2-yl)ethylcarbamoyl}butanoic acid (CAS No. 2308485-01-8) has emerged as a critical building block for researchers. This compound, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and biotechnology. Its unique structural features, including the Fmoc (9-fluorenylmethoxycarbonyl) protecting group and the pyridin-2-yl ethylcarbamoyl moiety, make it indispensable for creating complex peptide architectures with high precision.
The growing interest in peptide-based therapeutics and targeted drug delivery systems has significantly increased the demand for specialized reagents like CAS 2308485-01-8. Recent advancements in cancer research and immunotherapy have highlighted the importance of custom-designed peptides, where this compound serves as a key intermediate. Researchers frequently search for "Fmoc-amino acid applications" or "peptide coupling reagents 2024," reflecting the compound's relevance in cutting-edge studies. Its compatibility with automated peptide synthesizers further enhances its utility in high-throughput screening environments.
From a chemical perspective, the chiral (1R)-1-(pyridin-2-yl)ethyl group in this molecule introduces stereochemical control, which is crucial for developing biologically active peptides with specific binding properties. The presence of the butanoic acid terminus allows for further functionalization, making it versatile for linker chemistry in antibody-drug conjugates (ADCs) – one of the hottest topics in bioconjugation techniques. Laboratories focusing on "next-generation peptide drugs" or "precision medicine platforms" frequently incorporate this compound in their synthetic pathways.
Quality control aspects of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1R)-1-(pyridin-2-yl)ethylcarbamoyl}butanoic acid are equally important, with analytical chemists emphasizing HPLC purity (>98%) and proper storage conditions (-20°C under nitrogen). The compound's stability profile and solubility characteristics in common organic solvents like DMF or DCM make it practical for various peptide elongation strategies. Current discussions in scientific forums often revolve around "improving Fmoc deprotection efficiency" and "reducing racemization in peptide synthesis" – areas where this chemical entity shows particular promise.
Environmental and safety considerations for handling CAS 2308485-01-8 follow standard laboratory protocols for Fmoc-protected compounds. While not classified as hazardous, proper personal protective equipment (PPE) including gloves and safety goggles is recommended. The pharmaceutical industry's shift toward green chemistry principles has prompted investigations into more sustainable alternatives for peptide synthesis, though Fmoc-based methodologies remain dominant due to their reliability and well-established protocols.
Future applications of this compound may expand into materials science, particularly in developing biofunctionalized surfaces for medical devices or peptide-based nanomaterials. The integration of artificial intelligence in peptide design has created new opportunities for structurally complex intermediates like 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1R)-1-(pyridin-2-yl)ethylcarbamoyl}butanoic acid, as computational models can predict optimal synthetic routes and molecular interactions. These developments align with trending searches such as "AI-assisted drug discovery tools" and "computational peptide engineering."
For researchers sourcing this compound, technical specifications typically include: molecular weight (exact mass 472.52 g/mol), appearance (white to off-white powder), and recommended storage conditions. Suppliers often provide certificates of analysis detailing chromatographic purity, residual solvent content, and chiral purity – all critical parameters for reproducible results in sensitive applications like GPCR-targeting peptide development or enzyme inhibitor design.
The scientific literature contains numerous references to applications of this Fmoc-protected amino acid derivative, particularly in studies involving protein-protein interaction inhibitors and cell-penetrating peptides. Its structural features facilitate the introduction of both hydrophobic character (via the fluorenyl group) and hydrogen bonding capacity (through the pyridinyl moiety), making it valuable for tuning peptide physicochemical properties. These characteristics address common researcher queries about "modifying peptide lipophilicity" and "enhancing blood-brain barrier penetration."
In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1R)-1-(pyridin-2-yl)ethylcarbamoyl}butanoic acid represents a sophisticated tool in modern peptide chemistry, bridging traditional synthetic approaches with emerging technologies in biopharmaceutical development. Its continued importance is evidenced by its inclusion in numerous patent applications and research publications focusing on innovative therapeutic modalities. As the field progresses toward more complex peptide architectures and hybrid molecules, specialized building blocks like this will remain essential for scientific advancement.
2308485-01-8 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1R)-1-(pyridin-2-yl)ethylcarbamoyl}butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)